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Compound of Interest

4-Chloro-2-methoxy-N-
Compound Name:
methylaniline

Cat. No.: B1328584

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
safety and handling, synthesis, and potential applications of 4-Chloro-2-methoxy-N-

methylaniline.

Chemical and Physical Properties

4-Chloro-2-methoxy-N-methylaniline is an organochlorine compound and a derivative of
aniline. It serves as a valuable intermediate in various chemical syntheses.[1] Its physical state
is most consistently reported as a light brown to brown solid.[2]

Table 1: Physicochemical Properties of 4-Chloro-2-methoxy-N-methylaniline
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Property Value Source(s)
CAS Number 35122-79-3 [11[3]41[5]
Molecular Formula CsH10CINO [3114]
Molecular Weight 171.63 g/mol [1]
Appearance Light brown to brown solid [2]

Boiling Point 260.7 °C at 760 mmHg [1]
Density 1.184 g/cm3 [1]

Flash Point 111.5°C [1]
Refractive Index 1.568 [1]
Melting Point Not available [1112]
Solubility Not available [1][6]

pKa 4.11 £ 0.12 (Predicted) [1]

Spectroscopic Data

Detailed spectroscopic data such as 'H NMR, 3C NMR, IR, and mass spectrometry are not

publicly available in research databases but are offered by various commercial suppliers upon

request.[4][7]

Safety and Handling

GHS Classification

Based on supplier information, 4-Chloro-2-methoxy-N-methylaniline is classified as follows:

Table 2: GHS Hazard Information

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.lookchem.com/casno35122-79-3.html
https://www.chemscene.com/35122-79-3.html
https://amadis.lookchem.com/products/CasNo-35122-79-3-4-Chloro-2-methoxy-N-methylaniline-16383671.html
https://www.2abiotech.net/show_product.html?pro_id=138440
https://www.chemscene.com/35122-79-3.html
https://amadis.lookchem.com/products/CasNo-35122-79-3-4-Chloro-2-methoxy-N-methylaniline-16383671.html
https://www.lookchem.com/casno35122-79-3.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB61262971.aspx
https://www.lookchem.com/casno35122-79-3.html
https://www.lookchem.com/casno35122-79-3.html
https://www.lookchem.com/casno35122-79-3.html
https://www.lookchem.com/casno35122-79-3.html
https://www.lookchem.com/casno35122-79-3.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB61262971.aspx
https://www.lookchem.com/casno35122-79-3.html
https://www.evitachem.com/product/evt-363725
https://www.lookchem.com/casno35122-79-3.html
https://amadis.lookchem.com/products/CasNo-35122-79-3-4-Chloro-2-methoxy-N-methylaniline-16383671.html
https://m.chemicalbook.com/SpectrumEN_35122-79-3_HNMR.htm
https://www.benchchem.com/product/b1328584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Pictogram Signal Word Hazard Statements

H315: Causes skin
t, ] irritation.H319: Causes serious
laalt text Warning o
eye irritation.H335: May cause

respiratory irritation.

Source: ChemScene
Precautionary Statements:

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this compound. Work should be conducted in a well-
ventilated area or a fume hood. For detailed safety information, it is recommended to consult
the full Safety Data Sheet (SDS) from the supplier.

Experimental Protocols

While a specific, peer-reviewed synthesis protocol for 4-Chloro-2-methoxy-N-methylaniline is
not readily available, a plausible two-step synthesis can be devised based on established
methods for structurally similar compounds.

Proposed Synthesis of 4-Chloro-2-methoxy-N-methylaniline

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1328584?utm_src=pdf-body
https://www.benchchem.com/product/b1328584?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Step 1: Reduction of Nitroarene

(1-ChIoro-5-methoxy-z-nitrobenzene)
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(4-Chloro-2-methoxyaniline)

Step 2: N-Methylation

(4-Chloro-2-methoxyaniline)

(CH20)n, KOH, Methanol
NaBHa4, Reflux

(4-Ch|oro-2-methoxy-N-methylaniline)

Click to download full resolution via product page

Proposed two-step synthesis of 4-Chloro-2-methoxy-N-methylaniline.

Methodology:
Step 1: Synthesis of 4-Chloro-2-methoxyaniline (Reduction of Nitroarene)
This step involves the catalytic hydrogenation of the corresponding nitro compound.

e Materials: 1-Chloro-5-methoxy-2-nitrobenzene, Palladium on carbon (10% Pd/C), Methanol,

Hydrogen gas (Hz2).

e Procedure:
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o Dissolve 1-Chloro-5-methoxy-2-nitrobenzene in methanol in a suitable reaction vessel.
o Carefully add a catalytic amount of 10% Pd/C.
o Purge the vessel with an inert gas (e.g., nitrogen) and then introduce hydrogen gas.

o Stir the mixture vigorously at room temperature, monitoring the reaction by thin-layer
chromatography (TLC).

o Upon completion, filter the reaction mixture to remove the catalyst.

o Concentrate the filtrate under reduced pressure to yield crude 4-Chloro-2-methoxyaniline.
Step 2: Synthesis of 4-Chloro-2-methoxy-N-methylaniline (N-Methylation)
This step utilizes a reductive amination approach for N-methylation.

o Materials: 4-Chloro-2-methoxyaniline, Paraformaldehyde, Potassium hydroxide (KOH),
Methanol, Sodium borohydride (NaBHa).

e Procedure:

o In a separate flask, dissolve 4-Chloro-2-methoxyaniline and KOH in methanol at room
temperature.

o In another flask, reflux a mixture of methanol and paraformaldehyde until the
paraformaldehyde dissolves.

o Add the aniline solution to the paraformaldehyde solution and reflux for 2 hours.
o Cool the reaction mixture to 0 °C and slowly add sodium borohydride.

o Reflux the mixture for an additional hour.

o After completion, remove the solvent under reduced pressure.

o Perform an aqueous work-up and extract the product with an organic solvent (e.g., ethyl
acetate).
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o Dry the organic layer, concentrate, and purify the residue by column chromatography to
obtain 4-Chloro-2-methoxy-N-methylaniline.

Applications in Drug Development

4-Chloro-2-methoxy-N-methylaniline is a valuable building block in medicinal chemistry,
particularly for the synthesis of kinase inhibitors. Its structural analogue, 4-fluoro-2-methoxy-N-
methylaniline, is a key intermediate in the synthesis of third-generation Epidermal Growth
Factor Receptor (EGFR) inhibitors. The aniline nitrogen acts as a nucleophile in reactions with
heterocyclic scaffolds, forming the core structures of many therapeutic agents.

A common application is in nucleophilic aromatic substitution (SNAr) reactions with chloro-
substituted heterocycles like 4-chloroquinazolines.

General Workflow for Kinase Inhibitor Synthesis and Evaluation
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Workflow for the synthesis and evaluation of a potential kinase inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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